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Abstract
5-(p-Nitrophenylazo)salicylic acid, also known as Alizarin Yellow R, is an azo dye with limited

publicly available toxicological data. This guide provides a comprehensive overview of its

known toxicological profile based on available safety data sheets and contextualizes potential

hazards by examining the toxicology of related compounds, namely azo dyes and

aminosalicylates. Due to the scarcity of specific studies on 5-(p-Nitrophenylazo)salicylic acid,

this document emphasizes general toxicological principles and theoretical pathways of

metabolic activation and toxicity.

Introduction
5-(p-Nitrophenylazo)salicylic acid is a synthetic organic compound characterized by an azo

bond (-N=N-) linking a p-nitrophenyl group to a salicylic acid moiety. It is primarily used as a pH

indicator.[1] While specific, in-depth toxicological studies on this particular compound are not

readily available in the public domain, its structural components—an azo linkage and a

salicylate structure—suggest potential toxicological properties that warrant careful

consideration. The toxicology of azo dyes is of particular concern due to their potential for

reductive metabolism into potentially carcinogenic aromatic amines.[2][3][4] Furthermore,

salicylates and aminosalicylates are known to have various physiological and toxicological

effects.[5][6][7] This guide aims to synthesize the available information and provide a
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framework for understanding the potential toxicological profile of 5-(p-Nitrophenylazo)salicylic

acid.

Physicochemical Properties
A summary of the key physicochemical properties of 5-(p-Nitrophenylazo)salicylic acid and its

sodium salt is presented in Table 1. This information is crucial for understanding its potential

absorption, distribution, metabolism, and excretion (ADME) profile.

Property Value Reference

Chemical Name
2-Hydroxy-5-[(4-

nitrophenyl)azo]benzoic acid
[8]

Synonyms

5-(p-Nitrophenylazo)salicylic

acid, Alizarin Yellow R, C.I.

Mordant Orange 1

[8][9]

CAS Number
2243-76-7 (acid), 1718-34-9

(sodium salt)
[1]

Molecular Formula C13H9N3O5 [10]

Molecular Weight 287.23 g/mol [10]

Appearance

Rust-colored solid (acid),

Yellow to orange powder

(sodium salt)

[1]

Melting Point >300 °C (> 572 °F)

Solubility Soluble in water and alcohol [8]

Known Toxicological Data
Direct and detailed toxicological studies on 5-(p-Nitrophenylazo)salicylic acid are limited. The

primary source of information is Safety Data Sheets (SDS), which provide a summary of its

known hazards.

Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.drugfuture.com/chemdata/alizarine-yellow-r.html
https://www.drugfuture.com/chemdata/alizarine-yellow-r.html
https://www.mpbio.com/pi/alizarin-yellow-r-10-g
https://en.wikipedia.org/wiki/Alizarine_Yellow_R
https://www.geneseo.edu/sites/default/files/documents/Alizarin%20Yellow%20R%20sds%20-%202023.pdf
https://www.geneseo.edu/sites/default/files/documents/Alizarin%20Yellow%20R%20sds%20-%202023.pdf
https://en.wikipedia.org/wiki/Alizarine_Yellow_R
https://www.drugfuture.com/chemdata/alizarine-yellow-r.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The compound is generally classified as hazardous under the OSHA Hazard Communication

Standard.[11][12] The key hazard statements are summarized in Table 2.

Hazard Class Hazard Statement GHS Classification Reference

Acute Toxicity (Oral) Harmful if swallowed Category 4 [10]

Eye Irritation
Causes serious eye

irritation
Category 2A [10]

First Aid Measures
Standard first aid measures are recommended in case of exposure[10]:

Ingestion: Rinse mouth and seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice if irritation persists.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move person into fresh air.

Potential Toxicological Concerns based on
Chemical Structure
Given the lack of specific data, a toxicological assessment must consider the properties of its

chemical class.

Azo Dye Toxicology: The Role of Metabolism
Azo compounds themselves may have low toxicity. However, the primary toxicological concern

arises from their metabolism.[13] Ingested azo dyes can be reduced by intestinal microbiota,

leading to the cleavage of the azo bond and the formation of aromatic amines.[2][3] These

metabolites can be absorbed and may be carcinogenic.[3][4]

The potential metabolic activation of 5-(p-Nitrophenylazo)salicylic acid is illustrated in the

following diagram:
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Caption: Potential metabolic pathway of 5-(p-Nitrophenylazo)salicylic acid.

Toxicology of Aminosalicylates
One of the potential metabolites of 5-(p-Nitrophenylazo)salicylic acid is 5-aminosalicylic acid (5-

ASA or mesalamine), a drug used to treat inflammatory bowel disease.[14] While generally

well-tolerated, 5-ASA is associated with several side effects, including:

Interstitial nephritis[5]

Hepatitis[5]

Blood dyscrasias[5][7]

Headache, nausea, and diarrhea[6][14]

The kidney is a primary target organ for toxicity in animal studies with high doses of

mesalamine.[15]

Experimental Protocols for Toxicological
Assessment
While no specific experimental data for 5-(p-Nitrophenylazo)salicylic acid is available, the

following standard protocols would be essential for a comprehensive toxicological evaluation.

In Vitro Genotoxicity Assay: Ames Test
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This bacterial reverse mutation assay is a standard preliminary screen for genotoxicity.
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Prepare bacterial strains
(e.g., Salmonella typhimurium) Prepare test compound dilutions

Mix bacteria, compound, and S9 mix
(for metabolic activation)

Incubate at 37°C

Plate on minimal agar

Count revertant colonies

Analyze data and determine mutagenicity

End

Click to download full resolution via product page

Caption: General workflow for an Ames test.

In Vivo Acute Oral Toxicity Study (e.g., OECD TG 423)
This study would provide an estimate of the acute toxicity (LD50) of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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